Cas no 7511-70-8 (1,1''-[hexane-1,6-diylbis(oxy)]bis(4-nitrobenzene))

• Product Name: 1,1''-[hexane-1,6-diylbis(oxy)]bis(4-nitrobenzene)
• CAS No: 7511-70-8
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 981472
• PubChem ID: 233200
• Update Time: 2025-04-19

1,1''-[hexane-1,6-diylbis(oxy)]bis(4-nitrobenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1''-[hexane-1,6-diylbis(oxy)]bis(4-nitrobenzene)
• 1-nitro-4-[6-(4-nitrophenoxy)hexoxy]benzene
• 1,1'-< 1,6-hexanediylbis(oxy)> bis< 4-nitrobenzene>
• 1,6-Bis-(4-nitro-phenoxy)-hexan
• 1,6-bis(4-nitrophenoxy)hexane
• 1,6-bis-(4-nitro-phenoxy)-hexane
• 1,6-di(4-nitrophenoxy)hexane
• AC1L5PIN
• CCG-740
• CTK2I1160
• NSC31387
• RDR01935
• 1,1'-[Hexane-1,6-diylbis(oxy)]bis(4-nitrobenzene)
• WRMYGZIKCXNMQO-UHFFFAOYSA-N
• NSC-31387
• 1-Nitro-4-([6-(4-nitrophenoxy)hexyl]oxy)benzene #
• 7511-70-8
• DTXSID70283424
• AKOS024430393
• SR-01000634787-1
• SCHEMBL10554981
• n-Hexan-1,6-diol, o,o'-bis[4-nitrophenyl]-, ether

• Inchi： 1S/C18H20N2O6/c21-19(22)15-5-9-17(10-6-15)25-13-3-1-2-4-14-26-18-11-7-16(8-12-18)20(23)24/h5-12H,1-4,13-14H2
• InChI Key： WRMYGZIKCXNMQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 360.1322
• Monoisotopic Mass: 360.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 539.6°C at 760 mmHg
• Flash Point: 220°C
• Refractive Index: 1.576
• PSA: 104.74
• LogP: 5.56760